Cas no 106147-80-2 (1H-Imidazole,5-(2-[1,1'-biphenyl]-4-yl-2-phenylethyl)-)

• Product Name: 1H-Imidazole,5-(2-[1,1'-biphenyl]-4-yl-2-phenylethyl)-
• CAS No: 106147-80-2
• MF: C₂₃H₂₀N₂
• MW: 324.418305397034
• CID: 226578
• PubChem ID: 3064993
• Update Time: 2025-04-19

1H-Imidazole,5-(2-[1,1'-biphenyl]-4-yl-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-(2-[1,1'-biphenyl]-4-yl-2-phenylethyl)-
• 4-(2-(1,1'-Biphenyl)-4-yl-2-phenylethyl)-1H-imidazole
• 5-[2-phenyl-2-(4-phenylphenyl)ethyl]-1H-imidazole
• 1H-Imidazole, 4-(2-(1,1'-biphenyl)-4-yl-2-phenylethyl)-
• AC1MI8ZI
• ACMC-1BTM9
• AG-D-20422
• BRN 4197544
• CTK4A4425
• LS-78076
• 4-(2-(1,1/'-Biphenyl)-4-yl-2-phenylethyl)-1H-imidazole
• 5-[2-([1,1'-Biphenyl]-4-yl)-2-phenylethyl]-1H-imidazole
• 106147-80-2
• DTXSID20909940

• Inchi： 1S/C23H20N2/c1-3-7-18(8-4-1)19-11-13-21(14-12-19)23(15-22-16-24-17-25-22)20-9-5-2-6-10-20/h1-14,16-17,23H,15H2,(H,24,25)
• InChI Key： ACDFGPARZXCRHD-UHFFFAOYSA-N
• SMILES： N1C=NC=C1CC(C1C=CC=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 323.15497
• Monoisotopic Mass: 324.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 513.2°Cat760mmHg
• Flash Point: 267.6°C
• Refractive Index: 1.637
• PSA: 25.78
• LogP: 5.45130